Cas no 1155653-63-6 (N-{4-1-(methylamino)ethylphenyl}cyclopropanecarboxamide)

• Product Name: N-{4-1-(methylamino)ethylphenyl}cyclopropanecarboxamide
• CAS No: 1155653-63-6
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• MDL: MFCD12186263
• CID: 5686094
• PubChem ID: 43507625
• Update Time: 2025-06-12

N-{4-1-(methylamino)ethylphenyl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[1-(methylamino)ethyl]phenyl}cyclopropanecarboxamide
• 1155653-63-6
• EN300-24545741
• N-{4-1-(methylamino)ethylphenyl}cyclopropanecarboxamide

• MDL： MFCD12186263
• Inchi： 1S/C13H18N2O/c1-9(14-2)10-5-7-12(8-6-10)15-13(16)11-3-4-11/h5-9,11,14H,3-4H2,1-2H3,(H,15,16)
• InChI Key： ARSBEZUEIHQXIJ-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1C=CC(=CC=1)C(C)NC

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.1Ų

Additional information on N-{4-1-(methylamino)ethylphenyl}cyclopropanecarboxamide

Professional Introduction to N-{4-1-(methylamino)ethylphenyl}cyclopropanecarboxamide (CAS No. 1155653-63-6)

N-{4-1-(methylamino)ethylphenyl}cyclopropanecarboxamide (CAS No. 1155653-63-6) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of innovative therapeutic agents.

The molecular structure of N-{4-1-(methylamino)ethylphenyl}cyclopropanecarboxamide incorporates a cyclopropane ring, which is a key feature contributing to its distinct chemical behavior. The cyclopropane moiety is known for its strain and reactivity, which can be harnessed to design molecules with enhanced binding affinity and selectivity. This structural motif is often employed in medicinal chemistry to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates.

In recent years, there has been a surge in research focused on leveraging cyclopropane derivatives for their potential therapeutic benefits. The presence of the amide functional group in N-{4-1-(methylamino)ethylphenyl}cyclopropanecarboxamide further enhances its versatility, allowing for interactions with biological targets such as enzymes and receptors. This combination of structural elements positions the compound as a promising scaffold for drug discovery.

The synthesis of N-{4-1-(methylamino)ethylphenyl}cyclopropanecarboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been instrumental in achieving the desired molecular architecture. These methodologies not only highlight the synthetic prowess but also underscore the compound's potential as a building block for more complex pharmaceutical entities.

One of the most compelling aspects of N-{4-1-(methylamino)ethylphenyl}cyclopropanecarboxamide is its potential application in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory activity against specific biological pathways implicated in diseases such as cancer and inflammatory disorders. Preclinical studies have demonstrated that derivatives of this molecule can interact with target proteins in a manner that disrupts disease progression, offering a novel approach to therapeutic intervention.

The pharmacological profile of N-{4-1-(methylamino)ethylphenyl}cyclopropanecarboxamide has been extensively evaluated through computational modeling and experimental assays. These studies have revealed insights into its binding interactions with biological targets, providing a foundation for rational drug design. By fine-tuning the structural features, researchers aim to enhance the compound's efficacy while minimizing potential side effects, thereby advancing it towards clinical development.

The chemical properties of N-{4-1-(methylamino)ethylphenyl}cyclopropanecarboxamide, including its solubility, stability, and metabolic fate, have been carefully scrutinized to assess its suitability for pharmaceutical use. These parameters are critical in determining the compound's bioavailability and therapeutic window. Preliminary data suggest that the molecule exhibits favorable pharmacokinetic characteristics, making it a viable candidate for further investigation.

In conclusion, N-{4-1-(methylamino)ethylphenyl}cyclopropanecarboxamide (CAS No. 1155653-63-6) represents a significant advancement in the realm of medicinal chemistry. Its unique structural features and promising pharmacological properties position it as a cornerstone in the development of next-generation therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.